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Compound of Interest

Compound Name: AM3102

Cat. No.: B1664824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM3102 is a synthetic analog of oleoylethanolamide (OEA), an endogenous lipid mediator that

regulates feeding, body weight, and lipid metabolism.[1] Like OEA, AM3102 functions as a

potent agonist of the Peroxisome Proliferator-Activated Receptor Alpha (PPARα), a nuclear

receptor that plays a critical role in the transcriptional regulation of genes involved in fatty acid

oxidation and inflammation.[1] Notably, AM3102 is designed to be resistant to enzymatic

hydrolysis, offering potentially improved stability and a longer duration of action in vivo

compared to its natural counterpart.[1]

These application notes provide detailed protocols and essential data for the preparation and

administration of AM3102 in preclinical in vivo studies, with a focus on rodent models. The

information is curated to assist researchers in designing and executing robust experiments to

evaluate the therapeutic potential of AM3102.

Physicochemical Properties and Storage
A clear understanding of the physicochemical properties of AM3102 is fundamental for its

proper handling and formulation.
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Property Value Source

Molecular Formula C21H41NO2 MedKoo Biosciences

Molecular Weight 339.56 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

MedKoo Biosciences

Mechanism of Action: PPARα Activation
AM3102 exerts its biological effects primarily through the activation of PPARα. Upon binding to

its ligand, PPARα forms a heterodimer with the Retinoid X Receptor (RXR). This complex then

binds to specific DNA sequences known as Peroxisome Proliferator Response Elements

(PPREs) in the promoter region of target genes, thereby modulating their transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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